(2E)-N-[2-(1-methyl-1H-indol-5-yl)ethyl]-3-(thiophen-3-yl)prop-2-enamide

• IUPAC Name: (E)-N-[2-(1-methylindol-5-yl)ethyl]-3-thiophen-3-ylprop-2-enamide
• InChI: InChI=1S/C18H18N2OS/c1-20-10-7-16-12-14(2-4-17(16)20)6-9-19-18(21)5-3-15-8-11-22-13-15/h2-5,7-8,10-13H,6,9H2,1H3,(H,19,21)/b5-3+
• InChI Key: QGESNNDYRFPXIU-HWKANZROSA-N
• Canonical SMILES: CN1C=CC2=C1C=CC(=C2)CCNC(=O)C=CC3=CSC=C3
• Isomeric SMILES: CN1C=CC2=C1C=CC(=C2)CCNC(=O)/C=C/C3=CSC=C3
• Molecular Formula: C18H18N2OS
• Molecular Weight: 310.4 g/mol

Description

(2E)-N-[2-(1-methyl-1H-indol-5-yl)ethyl]-3-(thiophen-3-yl)prop-2-enamide, also known as MIPEP or MIP-1, is a small molecule compound that has been studied for its potential therapeutic applications. MIPEP is a derivative of the endogenous opioid peptide Met-enkephalin, and it has been shown to have opioid receptor agonist activity.

Scientific Research Applications

Synthesis and Reactivity

The research on enaminoketones and enaminethiones, which are closely related to the structure of "(2E)-N-[2-(1-methyl-1H-indol-5-yl)ethyl]-3-(thiophen-3-yl)prop-2-enamide", highlights their importance as intermediates in the synthesis of heterocycles and natural product analogs. These compounds combine the nucleophilicity of enamines with the electrophilicity of enones, making them versatile building blocks for the construction of complex molecular architectures found in alkaloids and other biologically active molecules. The ability of these intermediates to act as scaffolds for annulation processes enables the synthesis of indolizidines, quinolizidines, perhydroindoles, and various bicyclic compounds, underscoring their utility in medicinal chemistry and drug discovery efforts (Negri, Kascheres, & Kascheres, 2004).